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Compound of Interest

Compound Name: Divaplon

Cat. No.: B1670791 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for accurately determining and adjusting Divaplon concentration for optimal receptor

binding in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Divaplon and what is its primary molecular target?

A1: Divaplon (also known as RU-32698) is a nonbenzodiazepine drug belonging to the

imidazopyrimidine class. It functions as a partial agonist at the benzodiazepine (BZD) binding

site of the γ-aminobutyric acid type A (GABA-A) receptor, which is a ligand-gated ion channel.

This interaction enhances the effect of GABA, the primary inhibitory neurotransmitter in the

central nervous system, leading to anxiolytic and anticonvulsant effects.

Q2: What is the reported IC50 value for Divaplon, and what does it signify?

A2: Divaplon has a reported IC50 value of 0.056 µM for the GABA-A receptor.[1][2] The IC50

(half-maximal inhibitory concentration) represents the concentration of Divaplon required to

inhibit 50% of the specific binding of a radioligand to the GABA-A receptor in a competitive

binding assay. A lower IC50 value indicates a higher binding affinity of the compound for the

receptor.

Q3: How can I convert the IC50 value of Divaplon to a Ki value?
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A3: The IC50 value can be converted to the inhibition constant (Ki), which represents the

binding affinity of the inhibitor, using the Cheng-Prusoff equation. This conversion is crucial as

the Ki is an absolute value, whereas the IC50 is dependent on the experimental conditions,

particularly the concentration of the radioligand used.

Cheng-Prusoff Equation for Competitive Binding:

Caption: Simplified signaling pathway of the GABA-A receptor modulated by Divaplon.

Experimental Workflow for Divaplon Competition
Binding Assay
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Caption: Step-by-step workflow for a Divaplon competitive radioligand binding assay.
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Caption: A logical workflow for troubleshooting high non-specific binding in receptor assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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